Cas no 303093-56-3 (5-(4-bromophenyl)methyl-2-imino-1,3-thiazolidin-4-one)

• Product Name: 5-(4-bromophenyl)methyl-2-imino-1,3-thiazolidin-4-one
• CAS No: 303093-56-3
• MF: C₁₀H₉BrN₂OS
• MW: 285.160259962082
• CID: 5805716
• PubChem ID: 2872777
• Update Time: 2025-06-12

5-(4-bromophenyl)methyl-2-imino-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromobenzyl)-2-iminothiazolidin-4-one
• 4(5H)-Thiazolone, 2-amino-5-[(4-bromophenyl)methyl]-
• CHEMBL1526691
• AKOS001626822
• AKOS016244910
• SR-01000438141
• F0344-0005
• HMS2958L05
• SR-01000438141-1
• 2-amino-5-[(4-bromophenyl)methyl]-1,3-thiazol-4-one
• MLS001167389
• BIM-0035540.P001
• CBMicro_035573
• SMR000640733
• 303093-56-3
• 5-(4-bromophenyl)methyl-2-imino-1,3-thiazolidin-4-one

• Inchi： 1S/C10H9BrN2OS/c11-7-3-1-6(2-4-7)5-8-9(14)13-10(12)15-8/h1-4,8H,5H2,(H2,12,13,14)
• InChI Key： GDTQOJHAJBXMMK-UHFFFAOYSA-N
• SMILES： S1C(CC2=CC=C(Br)C=C2)C(=O)N=C1N

Computed Properties

• Exact Mass: 283.96190g/mol
• Monoisotopic Mass: 283.96190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.8Ų

Additional information on 5-(4-bromophenyl)methyl-2-imino-1,3-thiazolidin-4-one

Introduction to 5-(4-bromophenyl)methyl-2-imino-1,3-thiazolidin-4-one (CAS No. 303093-56-3)

5-(4-bromophenyl)methyl-2-imino-1,3-thiazolidin-4-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 303093-56-3, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a 4-bromophenyl group and an imino functional group within its molecular framework imparts distinct reactivity and biological activity, making it a valuable scaffold for further chemical modifications and therapeutic investigations.

The compound belongs to the thiazolidinone class of heterocyclic molecules, which are well-documented for their role in various biological processes and pharmacological activities. Thiazolidinones are known for their stability, flexibility, and ability to interact with biological targets, making them attractive candidates for the design of novel therapeutic agents. The specific substitution pattern in 5-(4-bromophenyl)methyl-2-imino-1,3-thiazolidin-4-one enhances its potential as a building block for drug discovery programs.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. The 4-bromophenyl moiety in this compound offers a handle for further derivatization through cross-coupling reactions, allowing chemists to explore a wide range of analogs with tailored properties. This versatility has made 5-(4-bromophenyl)methyl-2-imino-1,3-thiazolidin-4-one a subject of extensive research in academic and industrial laboratories.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in various diseases, particularly cancer. The imino group and the thiazolidinone core provide a suitable platform for designing molecules that can selectively inhibit aberrant kinase activity. Recent studies have demonstrated that thiazolidinone derivatives can modulate the activity of kinases such as EGFR (epidermal growth factor receptor) and JAK (janus kinase), which are implicated in tumor growth and progression.

The structural features of 5-(4-bromophenyl)methyl-2-imino-1,3-thiazolidin-4-one also make it a promising candidate for exploring new therapeutic strategies against infectious diseases. The bromine atom at the para position of the phenyl ring enhances electrophilicity, facilitating reactions that can lead to the introduction of diverse functional groups. This reactivity has been exploited in the synthesis of compounds with antimicrobial and antiviral properties. For instance, modifications of this scaffold have led to the discovery of novel agents effective against resistant strains of bacteria and viruses.

In addition to its pharmacological potential, 5-(4-bromophenyl)methyl-2-imino-1,3-thiazolidin-4-one has shown promise in material science applications. The thiazolidinone ring can be incorporated into polymers and coatings to enhance their mechanical properties and biodegradability. The presence of heteroatoms such as nitrogen and sulfur in the ring system contributes to the overall stability and functionality of these materials. Researchers are exploring ways to leverage this compound's unique properties for developing advanced materials with applications ranging from biomedicine to sustainable technologies.

The synthesis of 5-(4-bromophenyl)methyl-2-imino-1,3-thiazolidin-4-one involves multi-step organic transformations that highlight its synthetic utility. Key steps include condensation reactions to form the thiazolidinone core followed by bromination at the phenyl ring. These synthetic strategies have been optimized to ensure high yields and purity, making it accessible for further functionalization. The ease with which this compound can be modified underscores its importance as a versatile intermediate in organic synthesis.

Ongoing research continues to uncover new applications for 5-(4-bromophenyl)methyl-2-imino-1,3-thiazolidin-4-one beyond traditional pharmaceuticals. Its role as a key intermediate in synthesizing complex molecules has positioned it at the forefront of drug discovery efforts aimed at addressing unmet medical needs. Collaborative projects between academia and industry are focusing on harnessing its potential through innovative synthetic methodologies and computational approaches.

The future prospects for this compound are bright, with continued exploration expected to yield novel therapeutics and advanced materials. As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that interact precisely with disease targets. 5-(4-bromophenyl)methyl-2-imino-1,3-thiazolidin-4-one stands as a testament to the power of heterocyclic chemistry in addressing complex challenges across multiple disciplines.